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Compound of Interest

Compound Name: 8RK59

Cat. No.: B15582049 Get Quote

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedures for the safe handling and disposal of 8RK59, a

potent UCHL1 (ubiquitin C-terminal hydrolase L1) inhibitor and Bodipy-based fluorescent

probe. Adherence to these guidelines is crucial for ensuring laboratory safety and

environmental compliance. 8RK59 is a valuable research tool, and its proper management

throughout its lifecycle is of paramount importance.

Understanding the Compound: 8RK59 Profile
Property Value Source

Chemical Name 8RK59 [1][2]

Molecular Formula C33H39BF2N10O2S [1]

CAS Number 2705841-53-6 [1]

Primary Function UCHL1 Inhibitor, Bodipy Probe [1][2]

Common Solvent Dimethyl Sulfoxide (DMSO) [3]

While a specific Safety Data Sheet (SDS) for 8RK59 is not readily available, related

compounds in the Bodipy family have been noted to cause skin, eye, and respiratory irritation.

Furthermore, 8RK59 is typically dissolved in DMSO, a solvent known for its ability to rapidly
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penetrate the skin, potentially carrying dissolved chemicals along with it. Therefore, 8RK59 and

its solutions must be handled as hazardous chemical waste.

Experimental Protocols: Safe Handling and Use
Prior to disposal, it is essential to follow safe handling procedures during experimentation to

minimize exposure and contamination.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) when handling 8RK59
powder or solutions.

Eye Protection: Use safety glasses or goggles to protect against splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling:

Handle 8RK59 in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the powdered form or preparing stock solutions.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water and seek medical advice.

Step-by-Step Disposal Procedures for 8RK59
The following procedures outline the necessary steps for the proper disposal of 8RK59 waste,

including unused stock solutions, contaminated labware, and spill cleanup materials.

1. Waste Segregation and Collection:

Designated Waste Container: All 8RK59 waste must be collected in a designated, leak-proof,

and clearly labeled hazardous waste container. The container should be compatible with

DMSO.
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Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "8RK59 in DMSO," and the approximate concentration and volume. Do not use

abbreviations.

Incompatible Wastes: Do not mix 8RK59 waste with other incompatible waste streams.

2. Disposal of Liquid Waste (8RK59 in DMSO):

Carefully pour liquid waste containing 8RK59 into the designated hazardous waste

container.

Avoid splashing.

Keep the waste container securely closed when not in use.

3. Disposal of Contaminated Solid Waste:

Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated

sharps container.

Labware: Contaminated labware (e.g., pipette tips, microfuge tubes, gloves) should be

collected in the designated solid hazardous waste container.

Empty Vials: The original vial containing 8RK59, even if seemingly empty, should be treated

as hazardous waste and placed in the solid waste container. For containers of highly toxic

chemicals, the first three rinses must be collected and disposed of as hazardous waste.[4]

4. Spill Cleanup:

In the event of a spill, wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).

Collect the absorbent material and place it in the designated solid hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.
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5. Final Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.

Never dispose of 8RK59 or its solutions down the drain.

Key Relationships and Workflows

8RK59 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 8RK59.
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Caption: Logical relationships determining 8RK59 disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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